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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Structural Dynamics, Synthesis, and Bio-Analytical
Applications
Part 1: Executive Summary
n-Heptyl methyl sulfide (1-(Methylthio)heptane) is an unsymmetrical thioether characterized

by a lipophilic heptyl chain coupled with a reactive methylthiol moiety. While naturally occurring

in the volatile profiles of Capsicum species (chili peppers) and truffle aromatics, its primary

utility in pharmaceutical research lies in its role as a metabolic probe for sulfur-oxidation

pathways.

Unlike symmetrical sulfides (e.g., diheptyl sulfide), the asymmetry of n-heptyl methyl sulfide
presents unique challenges and opportunities in metabolic profiling. It serves as a model

substrate for investigating Cytochrome P450 (CYP450) mediated S-oxidation, a critical

detoxification and bioactivation pathway for sulfur-containing drugs (e.g., phenothiazines,

proton pump inhibitors).

This guide provides a rigorous technical breakdown of the molecule’s physiochemical

properties, a self-validating synthesis protocol, and an analysis of its metabolic trajectory from

sulfide to sulfone.
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Part 2: Structural & Physiochemical Characterization
The physicochemical profile of n-heptyl methyl sulfide is defined by its high lipophilicity (LogP

~3.5), making it membrane-permeable and a suitable substrate for microsomal incubation

assays.

Table 1: Core Chemical Identity & Physical Constants

Property Data Notes

IUPAC Name 1-(Methylthio)heptane

CAS Registry Number 20291-61-6
Note: Distinct from Diheptyl

Sulfide (629-65-2)

Molecular Formula

Molecular Weight 146.29 g/mol

Density g/cm³ Estimated at 20°C

Boiling Point ~192–195°C At 760 mmHg (Extrapolated)

LogP (Predicted) 3.52 High lipophilicity; crosses BBB

Refractive Index 1.458

Odor Profile
Sulfurous, vegetative, truffle-

like
Detection threshold < 1 ppb

Part 3: Synthesis Protocol (Nucleophilic Substitution)
Objective: Synthesize high-purity n-heptyl methyl sulfide via

nucleophilic substitution. Mechanism: The reaction involves the attack of the "soft" nucleophile
methanethiolate (

) on the electrophilic carbon of 1-bromoheptane.

Reagents & Equipment[1][2][3]
Substrate: 1-Bromoheptane (99%).
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Nucleophile Source: Sodium methanethiolate (NaSMe) (solid, 95%).

Solvent: Anhydrous DMF (N,N-Dimethylformamide) or Ethanol (if refluxing).

Atmosphere: Argon or Nitrogen (Strictly inert to prevent disulfide formation).

Step-by-Step Protocol
Preparation (Inert Environment):

Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and addition funnel.

Purge the system with Argon for 15 minutes.

Solubilization:

Charge the flask with Sodium Methanethiolate (1.2 eq).

Add Anhydrous DMF (5 mL per gram of substrate) via syringe. Stir until partially dissolved

(suspension is normal).

Addition:

Cool the mixture to 0°C using an ice bath to control the exotherm.

Add 1-Bromoheptane (1.0 eq) dropwise over 20 minutes. The reaction is exothermic.

Reaction Phase:

Remove the ice bath and allow the mixture to warm to room temperature.

Stir for 4–6 hours. Monitor via TLC (Hexane/EtOAc 9:1) or GC-FID. The disappearance of

the bromide peak indicates completion.

Quench & Extraction:

Pour the reaction mixture into ice-cold water (5x reaction volume) to dissolve NaBr salts

and DMF.
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Extract with Diethyl Ether (3 x 50 mL).

Wash the organic layer with Brine (saturated NaCl) to remove residual DMF.

Purification:

Dry the organic layer over Anhydrous Magnesium Sulfate (

).

Concentrate under reduced pressure (Rotary Evaporator).[3] Caution: Product is volatile;

do not use high vacuum (< 10 mbar) for prolonged periods.

Final Step: Distillation at reduced pressure (e.g., 20 mmHg) yields the pure colorless

liquid.

Visualization: Synthesis Workflow
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Figure 1: Step-by-step synthetic workflow for the production of n-heptyl methyl sulfide via

nucleophilic substitution.

Part 4: Analytical Profiling (GC-MS)
For researchers validating the synthesized compound, Gas Chromatography-Mass

Spectrometry (GC-MS) provides the definitive fingerprint.

Molecular Ion (

): m/z 146 (Visible, typically 10-20% intensity).

Base Peak: m/z 61 (
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). This fragment arises from the characteristic

-cleavage adjacent to the sulfur atom, a hallmark of alkyl sulfides.

Secondary Fragments:

m/z 47 (

).

m/z 98 (

) – Alkene elimination (McLafferty-like rearrangement).

Protocol Checkpoint: If a peak at m/z 230 is observed, the reaction was contaminated with

heptyl mercaptan reacting with itself or heptyl bromide, forming Diheptyl sulfide (impurity).

Part 5: Metabolic & Pharmaceutical Relevance
In drug development, n-heptyl methyl sulfide acts as a simplified model for thioether-

containing drugs (e.g., Thioridazine, Albendazole). The sulfur atom is a "soft" metabolic handle,

susceptible to sequential oxidation by Flavin-containing Monooxygenases (FMOs) and

Cytochrome P450 (CYP) isoforms.

The Metabolic Cascade: S-Oxidation
The metabolic stability of the sulfide moiety is a critical pharmacokinetic parameter. The

oxidation proceeds in two distinct steps:

Sulfoxidation: Conversion of the sulfide to a Sulfoxide (Chiral). This is generally reversible

(via sulfoxide reductases) but often leads to bio-active metabolites.

Sulfonation: Further oxidation to a Sulfone. This step is typically irreversible and increases

polarity significantly, facilitating renal excretion.

Key Enzyme Systems:

CYP3A4 / CYP2C9: Major contributors to S-oxidation in hepatic microsomes.

FMO3: Often competes with CYPs for nucleophilic sulfur substrates.
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Visualization: Metabolic Pathway
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Figure 2: The oxidative metabolic pathway of n-heptyl methyl sulfide, illustrating the

reversible sulfoxidation and irreversible sulfonation steps.

Part 6: Safety & Handling
GHS Classification:

Skin Irrit. 2: Causes skin irritation.

Aquatic Chronic 2: Toxic to aquatic life with long-lasting effects.

Odor Control: Thioethers have low odor thresholds. All work must be performed in a high-

efficiency fume hood. Glassware should be treated with bleach (sodium hypochlorite)
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immediately after use to oxidize residual sulfide to odorless sulfoxide/sulfone before

cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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